Cas no 1214921-47-7 ((1S,2S)-2-fluorocyclopentan-1-ol)

• Product Name: (1S,2S)-2-fluorocyclopentan-1-ol
• CAS No: 1214921-47-7
• MF: C₅H₉FO
• MW: 104.122765302658
• MDL: MFCD22989202
• CID: 2888907
• PubChem ID: 68682324
• Update Time: 2025-05-22

(1S,2S)-2-fluorocyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-2-fluorocyclopentan-1-ol

• MDL： MFCD22989202
• Inchi： 1S/C5H9FO/c6-4-2-1-3-5(4)7/h4-5,7H,1-3H2/t4-,5-/m0/s1
• InChI Key： BDIRIPRHYULGQH-WHFBIAKZSA-N
• SMILES： [C@H]1(O)CCC[C@@H]1F

Additional information on (1S,2S)-2-fluorocyclopentan-1-ol

Comprehensive Overview of (1S,2S)-2-fluorocyclopentan-1-ol (CAS No. 1214921-47-7)

(1S,2S)-2-fluorocyclopentan-1-ol (CAS No. 1214921-47-7) is a chiral fluorinated cyclopentanol derivative that has garnered significant attention in the fields of medicinal chemistry, organic synthesis, and material science. This compound, characterized by its unique stereochemistry and fluorine substitution, serves as a versatile building block for the development of pharmaceuticals, agrochemicals, and specialty chemicals. The growing demand for fluorinated organic compounds in drug discovery and the increasing focus on chiral intermediates highlight the importance of this molecule in modern chemistry.

The molecular structure of (1S,2S)-2-fluorocyclopentan-1-ol features a five-membered cyclopentane ring with a fluorine atom and a hydroxyl group at the 2- and 1-positions, respectively. The stereospecific arrangement of these functional groups imparts distinct physicochemical properties, making it a valuable scaffold for asymmetric synthesis. Researchers are particularly interested in its potential as a bioisostere for non-fluorinated analogs, which can enhance metabolic stability and bioavailability in drug candidates. Recent studies have explored its utility in the synthesis of protease inhibitors and kinase modulators, aligning with the pharmaceutical industry's pursuit of targeted therapies.

In the context of green chemistry and sustainable synthesis, (1S,2S)-2-fluorocyclopentan-1-ol has been investigated as a precursor for eco-friendly catalytic processes. Its compatibility with organocatalysis and transition-metal-catalyzed reactions offers opportunities to reduce waste and improve atom economy. Furthermore, the incorporation of fluorine atoms into organic molecules is a trending topic in materials science, where fluorinated compounds are prized for their thermal stability and electronic properties. This has led to exploratory applications in liquid crystals and organic semiconductors.

The market for chiral fluorinated building blocks like (1S,2S)-2-fluorocyclopentan-1-ol is expanding, driven by the pharmaceutical sector's need for enantiomerically pure intermediates. Analysts attribute this growth to the rising prevalence of chronic diseases and the subsequent demand for innovative therapeutics. Additionally, advancements in analytical techniques such as chiral HPLC and NMR spectroscopy have facilitated the characterization and quality control of such compounds, ensuring their suitability for high-value applications.

From a regulatory perspective, (1S,2S)-2-fluorocyclopentan-1-ol is compliant with major chemical safety guidelines, provided it is handled under standard laboratory conditions. Its non-hazardous profile under normal use makes it an attractive candidate for industrial-scale production. However, researchers are advised to conduct thorough risk assessments when scaling up synthetic protocols to ensure workplace safety and environmental protection.

In summary, (1S,2S)-2-fluorocyclopentan-1-ol (CAS No. 1214921-47-7) exemplifies the intersection of chiral chemistry and fluorine science, offering multifaceted applications across high-tech industries. Its role in enabling precision medicine and sustainable manufacturing underscores its relevance in contemporary research and development. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in the evolution of advanced chemical solutions.